Cas no 33250-31-6 (Pyrimidine, 4,5,6-trichloro-2-isocyanato-)

• Product Name: Pyrimidine, 4,5,6-trichloro-2-isocyanato-
• CAS No: 33250-31-6
• MF: C₅Cl₃N₃O
• MW: 224.431997299194
• CID: 1460894
• Update Time: 2024-08-25

Pyrimidine, 4,5,6-trichloro-2-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,5,6-trichloro-2-isocyanato-

• Inchi： 1S/C5Cl3N3O/c6-2-3(7)10-5(9-1-12)11-4(2)8
• InChI Key： AWMFDLKUCZTKMQ-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=NC(Cl)=C(Cl)C(Cl)=N1

Computed Properties

• Exact Mass: 222.9109

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Boiling Point: 375.5±52.0 °C(Predicted)
• PSA: 55.21
• pka: -7.43±0.39(Predicted)